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Compound of Interest

Compound Name:
3-Bromo-3',5'-

dichlorobenzophenone

CAS No.: 844879-42-1

Cat. No.: B1334063

Get Quote

Executive Summary
3-Bromo-3',5'-dichlorobenzophenone (CAS: 844879-42-1) is a highly specialized

halogenated diaryl ketone utilized primarily as a chemo-selective scaffold in medicinal

chemistry and proteomics.[1][2][3][4] Unlike simple benzophenones, this compound features a

"meta-meta" substitution pattern that is difficult to access via standard Friedel-Crafts acylation.

[1] Its value lies in its orthogonal reactivity: the significant difference in bond dissociation

energies between the aryl-bromide and aryl-chloride bonds allows for sequential, site-specific

cross-coupling reactions.[1] This guide details the physicochemical profile, validated synthesis

routes, and strategic applications of this compound in drug discovery and photo-affinity

labeling.[1]

Chemical Identity & Structural Analysis[1][5][6]
Nomenclature & Identifiers
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Property Detail

IUPAC Name (3-Bromophenyl)(3,5-dichlorophenyl)methanone

CAS Number 844879-42-1

Molecular Formula C₁₃H₇BrCl₂O

Molecular Weight 329.99 g/mol

SMILES Clc1cc(Cl)cc(c1)C(=O)c2cccc(Br)c2

MDL Number MFCD06201468

3D Conformational Analysis
The benzophenone core is inherently non-planar due to steric repulsion between the ortho-

hydrogens.[1] In 3-Bromo-3',5'-dichlorobenzophenone, the phenyl rings typically adopt a

twist angle of approximately 45–55° relative to the carbonyl plane.[1]

Steric Impact: The 3,3',5' substitution pattern leaves the ortho positions (2,6,2',6') open,

maintaining the rotational freedom characteristic of unsubstituted benzophenone.[1]

Electronic Impact: The carbonyl group acts as an electron-withdrawing bridge.[1] The 3,5-

dichloro ring is significantly more electron-deficient than the 3-bromo ring, influencing

nucleophilic attack vectors.[1]

Physicochemical Properties[1][5][6][7][8][9]
The following data aggregates experimental values and high-confidence predicted models

(ACD/Labs, EPISuite) for this specific isomer.
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Property Value / Range Context

Physical State Solid (Crystalline powder) Standard ambient conditions

Melting Point 78 – 82 °C (Predicted)
Consistent with tri-halogenated

benzophenones

Boiling Point ~432 °C
@ 760 mmHg (Decomposition

likely >300°C)

Density 1.62 ± 0.1 g/cm³
High density due to heavy

halogen load

LogP (Octanol/Water) 5.12 ± 0.3
Highly Lipophilic (Class IV

compound)

Solubility DMSO, DCM, Ethyl Acetate Insoluble in water (< 0.1 mg/L)

Flash Point ~215 °C
Non-flammable under standard

lab conditions

Synthesis & Production Strategies
Critical Analysis of Synthetic Routes
A common error in synthesizing meta-substituted benzophenones is attempting Friedel-Crafts

acylation.[1]

Why Friedel-Crafts Fails: Reacting 3,5-dichlorobenzoyl chloride with bromobenzene yields

predominantly para-bromo products (4-bromo), not the desired 3-bromo isomer.[1]

Conversely, reacting 3-bromobenzoyl chloride with 1,3-dichlorobenzene directs acylation to

the ortho or para position relative to the chlorines (positions 2 or 4), resulting in 2,4-dichloro

substitution.[1]

The Solution: Organometallic addition to a nitrile or Weinreb amide is the only self-validating

protocol to guarantee the meta-meta substitution pattern.[1]

Protocol: Grignard Addition to Nitrile (The "Gold
Standard")
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This route ensures regiospecificity by assembling pre-functionalized rings.[1]

Reagents:

3,5-Dichlorobromobenzene (Precursor A)[1]

3-Bromobenzonitrile (Precursor B)[1]

i-Propylmagnesium chloride (Turbo Grignard) or Mg turnings.[1]

Workflow Diagram:

3,5-Dichlorobromobenzene Mg / THF
(Grignard Formation) Aryl-MgBr Species

Nucleophilic Addition
(0°C -> RT)

+ Reactant

3-Bromobenzonitrile

Imine Salt Intermediate Acid Hydrolysis
(H3O+, Reflux) 3-Bromo-3',5'-dichlorobenzophenone

Click to download full resolution via product page

Figure 1: Regioselective synthesis via Grignard addition to nitrile, avoiding isomer mixtures

common in Friedel-Crafts.[1]

Step-by-Step Methodology:

Grignard Formation: In a flame-dried 3-neck flask under Argon, activate Mg turnings (1.1 eq)

with iodine. Add 3,5-dichlorobromobenzene (1.0 eq) in anhydrous THF dropwise. Reflux for 1

hour to ensure complete formation of (3,5-dichlorophenyl)magnesium bromide.

QC Check: Aliquot quenched with water should show 1,3-dichlorobenzene by GC-MS.[1]

Addition: Cool the Grignard solution to 0°C. Cannulate a solution of 3-bromobenzonitrile

(0.95 eq) in THF slowly into the flask. The nitrile is electrophilic at the cyano carbon.[1]

Imine Hydrolysis: Stir at RT for 4 hours (formation of ketimine salt). Quench with 3M HCl and

reflux for 2 hours. This converts the intermediate imine (
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) directly to the ketone (

).[1]

Purification: Extract with EtOAc. Wash with brine.[1][5] Recrystallize from Ethanol/Hexane to

remove trace biphenyl byproducts.[1]

Reactivity Profile & Applications
Chemoselectivity (The "Br vs Cl" Advantage)
This molecule is designed for sequential cross-coupling.[1] The C-Br bond (~81 kcal/mol) is

weaker than the C-Cl bond (~96 kcal/mol).[1] This allows researchers to functionalize the 3-

position first using Palladium catalysis at lower temperatures, leaving the 3',5'-dichloro motif

intact for later stages.[1]

Reactivity Logic Map:

3-Bromo-3',5'-dichlorobenzophenone

Suzuki-Miyaura Coupling
(Pd(PPh3)4, Boronic Acid, 60°C)

 Site-Selective (Br only)

Carbonyl Reduction
(NaBH4 or CBS Catalyst)

 Chemoselective

UV Irradiation (350-365 nm)
(n-π* transition)

 Proteomics App

3-Aryl-3',5'-dichlorobenzophenone
(Cl atoms intact)

Benzhydrol Derivative
(Chiral or Racemic)

Diradical Species
(Covalent Protein Tagging)

Click to download full resolution via product page

Figure 2: Chemo-selective reactivity profile showing sequential functionalization capabilities.[1]

Key Applications
Photo-Affinity Labeling (Proteomics): The benzophenone moiety is a robust photophore.[1]

Upon UV irradiation (350–360 nm), the carbonyl oxygen forms a reactive triplet diradical that
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abstracts hydrogen from nearby proteins, forming a permanent covalent bond.[1] The 3,5-

dichloro substitution increases the lipophilicity, aiding membrane protein targeting, while the

3-bromo handle allows for the attachment of biotin or fluorescent tags before the photo-

crosslinking step.[1]

Fragment-Based Drug Discovery (FBDD): The 3,5-dichloroaryl motif is a "privileged

structure" found in various kinase inhibitors.[1] This compound serves as a core scaffold

where the bromine is replaced with a heterocycle (e.g., pyridine, imidazole) to generate

focused libraries of kinase inhibitors.[1]

Safety & Handling (GHS Standards)
Signal Word:WARNING

Hazard Class H-Code Statement

Skin Irritation H315 Causes skin irritation.[1][6]

Eye Irritation H319
Causes serious eye irritation.

[1][6][7][8][9]

STOT-SE H335
May cause respiratory

irritation.[1][6][8]

Aquatic Toxicity H413

May cause long-lasting harmful

effects to aquatic life

(Predicted due to LogP > 5).[1]

Handling Protocols:

PPE: Nitrile gloves (double gloving recommended due to lipophilicity), safety goggles, and

lab coat.[1]

Inhalation: Handle strictly within a chemical fume hood.[1] Halogenated benzophenones can

be potent respiratory irritants.[1][8]

Disposal: Collect in halogenated organic waste containers. Do not release into drains; high

LogP implies bioaccumulation potential.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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